Ethynyl Estradiol 3-β-D-Glucuronide
Ethynyl Estradiol 3-β-D-Glucuronide
Ethynyl estradiol 3-β-D-glucuronide is a metabolite of ethynyl estradiol (Item No. 10006486) that can be detected in urine. It is used as a marker of estrogen contamination in fresh and saltwater.
Brand Name:
Vulcanchem
CAS No.:
60134-76-1
VCID:
VC0023535
InChI:
InChI=1S/C26H32O8/c1-3-26(32)11-9-18-17-6-4-13-12-14(5-7-15(13)16(17)8-10-25(18,26)2)33-24-21(29)19(27)20(28)22(34-24)23(30)31/h1,5,7,12,16-22,24,27-29,32H,4,6,8-11H2,2H3,(H,30,31)/t16-,17-,18+,19+,20+,21-,22+,24-,25+,26+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C26H32O8
Molecular Weight:
472.5 g/mol
Ethynyl Estradiol 3-β-D-Glucuronide
CAS No.: 60134-76-1
Reference Standards
VCID: VC0023535
Molecular Formula: C26H32O8
Molecular Weight: 472.5 g/mol
| CAS No. | 60134-76-1 |
|---|---|
| Product Name | Ethynyl Estradiol 3-β-D-Glucuronide |
| Molecular Formula | C26H32O8 |
| Molecular Weight | 472.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H32O8/c1-3-26(32)11-9-18-17-6-4-13-12-14(5-7-15(13)16(17)8-10-25(18,26)2)33-24-21(29)19(27)20(28)22(34-24)23(30)31/h1,5,7,12,16-22,24,27-29,32H,4,6,8-11H2,2H3,(H,30,31)/t16-,17-,18+,19+,20+,21-,22+,24-,25+,26+/m1/s1 |
| Standard InChIKey | DYBBEZHAELJFKW-IWTIIAAJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Appearance | Assay:≥96%A solid |
| Description | Ethynyl estradiol 3-β-D-glucuronide is a metabolite of ethynyl estradiol (Item No. 10006486) that can be detected in urine. It is used as a marker of estrogen contamination in fresh and saltwater. |
| Synonyms | (17α)-17-Hydroxy-19-norpregna-1,3,5(10)-trien-20-yn-3-yl β-D-Glucopyranosiduronic Acid; 17α-Ethynylestradiol 3-Glucuronide; |
| PubChem Compound | 9982244 |
| Last Modified | Nov 11 2021 |
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